Cas no 1240567-86-5 (1-[(2,6-Difluorophenyl)methyl]-4-nitro-1H-pyrazole)

• Product Name: 1-[(2,6-Difluorophenyl)methyl]-4-nitro-1H-pyrazole
• CAS No: 1240567-86-5
• MF: C₁₀H₇F₂N₃O₂
• MW: 239.178288698196
• MDL: MFCD16810690
• CID: 4690164
• Update Time: 2023-08-15

1-[(2,6-Difluorophenyl)methyl]-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-[(2,6-Difluorophenyl)methyl]-4-nitro-1H-pyrazole
• 1-(2,6-Difluorobenzyl)-4-nitro-1H-pyrazole
• [O-][N+](=O)C1=CN(CC2=C(F)C=CC=C2F)N=C1

• MDL： MFCD16810690
• Inchi： 1S/C10H7F2N3O2/c11-9-2-1-3-10(12)8(9)6-14-5-7(4-13-14)15(16)17/h1-5H,6H2
• InChI Key： QUFPVMYAXSPLSJ-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1CN1C=C(C=N1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• Topological Polar Surface Area: 63.6